2-(4-hydroxypiperidin-1-yl)-2-oxo-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: 2-(4-hydroxypiperidin-1-yl)-2-oxo-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide
• InChI: InChI=1S/C18H20N4O3S/c23-13-6-8-21(9-7-13)18(25)17(24)19-16-14-10-26-11-15(14)20-22(16)12-4-2-1-3-5-12/h1-5,13,23H,6-11H2,(H,19,24)
• InChI Key: MIEFJNDQBKRJNU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C(=O)C(=O)NC2=C3CSCC3=NN2C4=CC=CC=C4
• Molecular Formula: C18H20N4O3S
• Molecular Weight: 372.4 g/mol

Description

The compound “2-(4-hydroxypiperidin-1-yl)-2-oxo-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide” is a complex organic molecule. It is related to a class of compounds that have been studied for their potential as inhibitors of bacterial gyrase.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several rings and functional groups. It includes a piperidinyl group, a phenyl group, and a thienopyrazole group. The exact structure would need to be determined through methods such as X-ray diffraction.

Scientific Research Applications

Proteomics Research

This compound is utilized in proteomics research to study protein interactions and functions. .

Antitumor Activity

The compound has been evaluated for its antitumor activity . It exhibits anti-proliferative activities against various human tumor cell lines, such as MGC-803, PC-3, A549, and H1975. .

Antimicrobial Potential

Research indicates that derivatives of this compound demonstrate antimicrobial potential . .

Synthesis of Antiproliferative Agents

The compound is involved in the synthesis of agents with antiproliferative activity . .

Chemical Properties Analysis

It is used in the analysis of chemical properties such as melting point, boiling point, density, and molecular weight. .

Drug Development

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Mechanism of Action

Target of Action

Compounds with a substituted 4-piperidinol core, such as this one, have been found to be potent antagonists of the human h(3) receptor .

Mode of Action

Based on its structural similarity to other compounds, it is likely that it interacts with its target receptor (h(3)) by binding to it, thereby inhibiting its function .

Biochemical Pathways

The inhibition of the h(3) receptor can affect various neurotransmitter systems, including histamine, dopamine, and norepinephrine, potentially leading to a variety of downstream effects .

Result of Action

The inhibition of the h(3) receptor can lead to changes in neurotransmitter release, which can have various effects on cellular function .

Future Directions

The future directions for research on this compound could involve further studies on its potential as an antibacterial agent, given its apparent relation to known gyrase inhibitors. Additionally, more detailed studies on its synthesis, physical and chemical properties, and safety profile would be beneficial.